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Compound of Interest

Compound Name: Dioxybenzone

Cat. No.: B1663609 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vivo toxicological profiles of the

ultraviolet (UV) filter dioxybenzone (benzophenone-8) and its primary metabolites. The

information presented herein is based on available experimental data, with a focus on

metabolic pathways, estrogenic activity, and other toxicological endpoints.

Metabolic Pathways of Dioxybenzone
In vivo, dioxybenzone undergoes metabolic activation to form several metabolites. In rats, the

primary metabolic pathways involve demethylation and hydroxylation, leading to the formation

of M1 and M2, respectively.[1][2] In human skin cells, dioxybenzone is metabolized to its

corresponding glucuronide conjugates.[3]
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Animal Model Selection
(Immature or Ovariectomized Female Rats)

Acclimatization and Grouping
(At least 6 animals per group)

Dosing Regimen
(Daily for 3 consecutive days via oral gavage or subcutaneous injection)

Dose Groups
(Vehicle control, positive control, at least two dose levels of test substance)

Daily Observations
(Body weight, clinical signs of toxicity)

Necropsy
(Approximately 24 hours after the last dose)

Uterine Excision and Weighing
(Wet and blotted uterine weights recorded)

Data Analysis
(Statistical comparison of uterine weights between treated and control groups)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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